Cas no 2172158-79-9 (5-(cyclobutylmethyl)-9,9-difluoro-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-(cyclobutylmethyl)-9,9-difluoro-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172158-79-9
• MF: C₁₄H₂₃F₂NO
• MW: 259.335331201553
• CID: 5940360
• PubChem ID: 165591658
• Update Time: 2023-12-29

5-(cyclobutylmethyl)-9,9-difluoro-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(cyclobutylmethyl)-9,9-difluoro-1-oxa-4-azaspiro5.5undecane
• 2172158-79-9
• EN300-1640650
• 5-(cyclobutylmethyl)-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C14H23F2NO/c15-14(16)6-4-13(5-7-14)12(17-8-9-18-13)10-11-2-1-3-11/h11-12,17H,1-10H2
• InChI Key： XAOFFDNQKIZXLR-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)C(CC1CCC1)NCCO2)F

Computed Properties

• Exact Mass: 259.17477068g/mol
• Monoisotopic Mass: 259.17477068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų